2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95%

• IUPAC Name: 2-fluoro-6-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C21H16FNO4/c22-18-8-4-7-17(19(18)20(24)25)15-9-11-16(12-10-15)23-21(26)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key: ZDTBXEMQMNXATE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=C(C(=CC=C3)F)C(=O)O
• Molecular Formula: C21H16FNO4
• Molecular Weight: 365.4 g/mol

Description

2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid (2-FBA) is a fluorinated carboxylic acid that is commonly used as a reagent in organic synthesis. It is a colorless solid, with a melting point of 116-118°C, and is soluble in most organic solvents. It is typically used in the form of a 95% solution in acetonitrile. 2-FBA has a wide range of applications in organic synthesis and scientific research, and has been studied for its biochemical and physiological effects.

Mechanism of Action

2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95% is thought to act as an inhibitor of certain enzymes, such as protein kinases and phosphatases, by binding to the active site of the enzyme and blocking its activity. It is also thought to interact with other proteins, such as transcription factors, and to modulate their activity.
Biochemical and Physiological Effects
2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95% has been studied for its biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as protein kinases and phosphatases, as well as modulate the activity of transcription factors. It has also been shown to have anti-inflammatory and analgesic effects in animal models, and to modulate the expression of certain genes involved in inflammation.

Advantages and Limitations for Lab Experiments

2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95% is a useful reagent for organic synthesis and scientific research, and has a wide range of applications. It is relatively stable and easy to handle, and can be stored for long periods of time without significant degradation. However, it is also toxic and should be handled with care.

Future Directions

Future research on 2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95% could focus on its potential therapeutic applications. For example, studies could be conducted to investigate its potential as an anti-inflammatory agent or as an analgesic. Additionally, studies could be conducted to investigate its potential as a modulator of gene expression, as well as its potential effects on other biochemical and physiological processes. Finally, further research could be conducted to investigate its potential as a reagent in organic synthesis, and to develop new methods for its synthesis and purification.

Synthesis Methods

2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95% is typically synthesized from the reaction of 4-chlorobenzoyl chloride and 2-amino-6-fluorobenzoic acid in the presence of a base, such as potassium carbonate. The reaction is carried out at a temperature of 80-90°C for a period of 1-2 hours. The product is then extracted with a solvent, such as ethyl acetate, and the solvent is evaporated to yield the desired product.

Scientific Research Applications

2-(4-Cbz-Aminopheny)-6-fluorobenzoic acid, 95% is widely used in scientific research as a reagent for the synthesis of various compounds. It has been used in the synthesis of heterocyclic compounds, such as pyrimidines and quinolines, as well as in the synthesis of peptides, peptidomimetics, and peptide analogues. It is also used in the synthesis of various pharmaceutical and biologically active compounds, such as inhibitors, agonists, and antagonists.